molecular formula C16H20N4O3S B8541079 5-(Benzyloxy)-2-[4-(methanesulfonyl)piperazin-1-yl]pyrimidine CAS No. 823197-27-9

5-(Benzyloxy)-2-[4-(methanesulfonyl)piperazin-1-yl]pyrimidine

Cat. No.: B8541079
CAS No.: 823197-27-9
M. Wt: 348.4 g/mol
InChI Key: QSOVAGNTHOYMRE-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

5-(Benzyloxy)-2-[4-(methanesulfonyl)piperazin-1-yl]pyrimidine is a useful research compound. Its molecular formula is C16H20N4O3S and its molecular weight is 348.4 g/mol. The purity is usually 95%.
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Properties

CAS No.

823197-27-9

Molecular Formula

C16H20N4O3S

Molecular Weight

348.4 g/mol

IUPAC Name

2-(4-methylsulfonylpiperazin-1-yl)-5-phenylmethoxypyrimidine

InChI

InChI=1S/C16H20N4O3S/c1-24(21,22)20-9-7-19(8-10-20)16-17-11-15(12-18-16)23-13-14-5-3-2-4-6-14/h2-6,11-12H,7-10,13H2,1H3

InChI Key

QSOVAGNTHOYMRE-UHFFFAOYSA-N

Canonical SMILES

CS(=O)(=O)N1CCN(CC1)C2=NC=C(C=N2)OCC3=CC=CC=C3

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a stirred suspension of 5-iodo-2-[4-(methylsulfonyl)piperazin-1-yl]pyrimidine (25.0 g, 67.9 mmol), benzyl alcohol (125 mL), 1,10-phenanthroline (2.45 g, 20 mol %), and cesium carbonate was added copper (I) iodide (12.9 g, 67.9 mmol) and the reaction heated to 110° C. for 90 minutes then cooled to room temperature. DCM (250 mL) was then added and the insolubles filtered off through a pad of celite. The cake washed with DCM (250 mL) and the DCM filtrates washed with water. The aqueous phase was then back extracted with more DCM (500 mL), the combined DCM extracts washed with brine (500 mL), dried (MgSO4), filtered and concentrated in vacuo to a dark brown sludge. This was then purified by flash chromatography (silica gel, 50% EtOAc/hexanes) to give 5-(benzyloxy)-2-[4-(methylsulfonyl)piperazin-1-yl]pyrimidine as an off white solid (14.2 g, 40.7 mmol, 60%).
Quantity
25 g
Type
reactant
Reaction Step One
Quantity
125 mL
Type
reactant
Reaction Step One
Quantity
2.45 g
Type
reactant
Reaction Step One
Name
cesium carbonate
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
copper (I) iodide
Quantity
12.9 g
Type
catalyst
Reaction Step Two
Name
Quantity
250 mL
Type
solvent
Reaction Step Three

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